3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid

• IUPAC Name: 3-[ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid
• InChI: InChI=1S/C10H15N3O3/c1-3-13(7-5-9(14)15)10(16)8-4-6-11-12(8)2/h4,6H,3,5,7H2,1-2H3,(H,14,15)
• InChI Key: MPOLYWZGGIEZDK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCC(=O)O)C(=O)C1=CC=NN1C
• Molecular Formula: C10H15N3O3
• Molecular Weight: 225.24 g/mol

Description

3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid, also known as EMPA, is a novel compound that has shown promising results in scientific research. It belongs to the class of pyrazole derivatives and has been synthesized using various methods.

Mechanism of Action

3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid's mechanism of action involves the inhibition of DPP-4, which results in increased levels of glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). These hormones stimulate insulin secretion and inhibit glucagon secretion, leading to improved glucose metabolism. 3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid has also been shown to activate AMP-activated protein kinase (AMPK), which plays a role in regulating energy metabolism.
Biochemical and Physiological Effects:
3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid's biochemical and physiological effects include improved glucose metabolism, reduced inflammation, and inhibition of cancer cell growth. 3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid has been shown to decrease the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, 3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid's advantages for lab experiments include its stability and solubility in water and organic solvents. However, 3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid's limitations include its high cost of synthesis and limited availability, which may hinder its widespread use in research.

Future Directions

For 3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid research include investigating its potential as a treatment for other diseases, such as neurodegenerative disorders and cardiovascular diseases. Additionally, further studies are needed to elucidate 3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid's mechanism of action and to optimize its synthesis method to reduce costs and increase availability.
Conclusion:
In conclusion, 3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid is a novel compound that has shown promising results in scientific research. Its potential therapeutic applications, including anti-inflammatory, anti-cancer, and anti-diabetic properties, make it an exciting area of research. Further studies are needed to fully understand 3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid's mechanism of action and to optimize its synthesis method to reduce costs and increase availability.

Synthesis Methods

3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid can be synthesized using different methods, including the reaction of 2-methylpyrazole-3-carboxylic acid with ethyl chloroformate and then reacting the product with glycine ethyl ester. Another method involves the reaction of 2-methylpyrazole-3-carboxylic acid with ethyl chloroacetate, followed by reaction with hydroxylamine hydrochloride and glycine ethyl ester. These methods result in the formation of 3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid as a white crystalline solid.

Scientific Research Applications

3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. 3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid has been found to inhibit the activity of dipeptidyl peptidase-4 (DPP-4), an enzyme that plays a role in glucose metabolism. This inhibition leads to increased insulin secretion and improved glucose uptake by cells, making 3-[Ethyl-(2-methylpyrazole-3-carbonyl)amino]propanoic acid a potential treatment for type 2 diabetes.